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Compound of Interest

Compound Name: 6-Methoxy-1-naphthoic acid

Cat. No.: B1308658 Get Quote

Introduction: 6-Methoxy-1-naphthoic acid is a valuable naphthalene-based building block in

organic synthesis. Its derivatization provides access to a range of molecules with potential

biological activity. A key application of this compound is in the synthesis of intermediates for

targeted pharmaceutical agents. This document details the synthesis of a crucial intermediate,

6-hydroxy-N-methyl-1-naphthamide, which is a precursor for the synthesis of potent tyrosine

kinase inhibitors.

Core Application: The primary pharmaceutical application of 6-methoxy-1-naphthoic acid is

its use as a starting material for the synthesis of 6-hydroxy-N-methyl-1-naphthamide. This

intermediate is a key component in the synthesis of advanced pharmaceutical compounds,

such as 6-(7-((1-aminocyclopropyl)methoxy)-6-methoxyquinolin-4-yloxy)-N-methyl-1-

naphthamide, a molecule with potential as a tyrosine kinase inhibitor. The synthesis involves a

two-step process: the amidation of 6-methoxy-1-naphthoic acid with methylamine, followed

by the demethylation of the resulting amide.

Synthetic Workflow and Key Intermediates
The overall synthetic pathway from 6-methoxy-1-naphthoic acid to the target pharmaceutical

intermediate, 6-hydroxy-N-methyl-1-naphthamide, is outlined below. This transformation is

achieved through two sequential chemical reactions: N-methylation of the carboxylic acid and

subsequent demethylation of the methoxy group.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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